N-(3-methylphenyl)-3-nitro-4-[(2-phenylethyl)amino]benzamide

• IUPAC Name: N-(3-methylphenyl)-3-nitro-4-(2-phenylethylamino)benzamide
• InChI: InChI=1S/C22H21N3O3/c1-16-6-5-9-19(14-16)24-22(26)18-10-11-20(21(15-18)25(27)28)23-13-12-17-7-3-2-4-8-17/h2-11,14-15,23H,12-13H2,1H3,(H,24,26)
• InChI Key: GNTFHAORBUKXNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)NCCC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

N-(3-methylphenyl)-3-nitro-4-[(2-phenylethyl)amino]benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is commonly referred to as MPA-NETA and is a member of the benzamide class of compounds. MPA-NETA has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MPA-NETA is not fully understood, but it is believed to act as a partial agonist at the mu-opioid receptor and an antagonist at the delta-opioid receptor. This dual action may contribute to its analgesic and anti-addictive effects.
Biochemical and Physiological Effects:
MPA-NETA has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, as well as reduce anxiety and depression-like behaviors. Additionally, MPA-NETA has been shown to reduce the rewarding effects of opioids, making it a potential treatment for opioid addiction.

Advantages and Limitations for Lab Experiments

One advantage of using MPA-NETA in lab experiments is its well-characterized synthesis method, which allows for consistent and reproducible results. Additionally, MPA-NETA has been shown to have a wide range of effects, making it a versatile compound for studying various physiological and biochemical processes. However, one limitation of using MPA-NETA is its relatively low potency compared to other opioid agonists, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for research on MPA-NETA. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms and the rewarding effects of opioids. Additionally, further research is needed to fully understand the mechanism of action of MPA-NETA and to identify any potential side effects or limitations of its use. Finally, there is potential for the development of new analogs of MPA-NETA with improved potency and selectivity.

Scientific Research Applications

MPA-NETA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, MPA-NETA has been shown to have potential as a treatment for opioid addiction, as it can reduce the withdrawal symptoms associated with opioid withdrawal.